N-(2,4-difluorophenyl)-N'-(2-ethylphenyl)urea

• IUPAC Name: 1-(2,4-difluorophenyl)-3-(2-ethylphenyl)urea
• InChI: InChI=1S/C15H14F2N2O/c1-2-10-5-3-4-6-13(10)18-15(20)19-14-8-7-11(16)9-12(14)17/h3-9H,2H2,1H3,(H2,18,19,20)
• InChI Key: VPODDHZDFQQXED-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H14F2N2O
• Molecular Weight: 276.28 g/mol

Description

N-(2,4-difluorophenyl)-N'-(2-ethylphenyl)urea, commonly known as DFEU, is a synthetic compound that belongs to the class of urea derivatives. DFEU has been extensively studied for its potential use in various scientific research applications, including as a tool for investigating the mechanism of action of certain enzymes and proteins.

Mechanism of Action

DFEU exerts its inhibitory effects on PKC and PDEs by binding to their active sites and preventing them from carrying out their normal functions. PKC and PDEs are involved in the regulation of various signaling pathways in the body, and their dysregulation has been implicated in various diseases such as cancer, diabetes, and neurological disorders.
Biochemical and Physiological Effects:
DFEU has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. DFEU has also been shown to have anti-inflammatory effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DFEU in lab experiments is its specificity for PKC and PDEs, which allows for the selective inhibition of these enzymes without affecting other signaling pathways. However, one limitation of using DFEU is its relatively low potency compared to other inhibitors of PKC and PDEs, which may require higher concentrations of the compound to achieve the desired effects.

Future Directions

Future research on DFEU could focus on the development of more potent derivatives of the compound, as well as the investigation of its potential therapeutic applications in various diseases such as cancer, diabetes, and neurological disorders. Additionally, further studies could be conducted to elucidate the precise mechanisms by which DFEU exerts its effects on PKC and PDEs, as well as its interactions with other signaling pathways in the body.

Synthesis Methods

DFEU can be synthesized using a variety of methods, including the reaction of 2,4-difluoroaniline with 2-ethylphenyl isocyanate in the presence of a catalyst such as triethylamine. The resulting product is then purified using column chromatography to obtain DFEU in its pure form.

Scientific Research Applications

DFEU has been used in various scientific research applications, including as a tool for investigating the mechanism of action of enzymes such as protein kinase C (PKC) and phosphodiesterases (PDEs). DFEU has been shown to inhibit the activity of PKC and PDEs, which are important enzymes involved in various physiological processes such as cell signaling and neurotransmitter release.